Cas no 19283-81-9 (Phenol, 2,3-dimethoxy-6-methyl-)

Phenol, 2,3-dimethoxy-6-methyl- structure
19283-81-9 structure
Product Name:Phenol, 2,3-dimethoxy-6-methyl-
CAS No:19283-81-9
MF:C9H12O3
MW:168.189783096313
CID:1385747
PubChem ID:12824086
Update Time:2025-04-20

Phenol, 2,3-dimethoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2,3-dimethoxy-6-methyl-
    • 2,3-dimethoxy-6-methylphenol
    • 2,3-dimethoxy-6-methyl-phenol
    • 2-hydroxy-3,4-dimethoxytoluene
    • 2-Hydroxy-3,4-dimethoxytoluol
    • Phenol,2,3-dimethoxy-6-methyl
    • 19283-81-9
    • SCHEMBL7718393
    • Methylpyrogalloldimethylather
    • DTXSID10510766
    • Inchi: 1S/C9H12O3/c1-6-4-5-7(11-2)9(12-3)8(6)10/h4-5,10H,1-3H3
    • InChI Key: CFBDXCCCOMMRPK-UHFFFAOYSA-N
    • SMILES: O(C)C1=C(C=CC(C)=C1O)OC

Computed Properties

  • Exact Mass: 168.07900
  • Monoisotopic Mass: 168.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 38.7Ų

Experimental Properties

  • PSA: 38.69000
  • LogP: 1.71780
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